3,5-dichloro-N-(furan-2-ylmethyl)benzamide

• CAS No.: 52207-62-2
• Molecular Formula: C12H9Cl2NO2
• Molecular Weight: 270.11g/mol
• IUPAC Name: 3,5-dichloro-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H9Cl2NO2/c13-9-4-8(5-10(14)6-9)12(16)15-7-11-2-1-3-17-11/h1-6H,7H2,(H,15,16)
• InChI Key: PDAFVPJIFLOYSW-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNC(=O)C2=CC(=CC(=C2)Cl)Cl

Description

3,5-dichloro-N-(furan-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C12H9Cl2NO2 and its molecular weight is 270.11g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vigorously stirred solution of furfurylamine (2.78 g) in ethyl acetate (40 ml) was added sodium hydroxide (1.15 g) in water (45 ml), followed immediately by the addition of a solution of 3,5-dichlorobenzoyl chloride (6.0 g) in ethyl acetate (20 ml). Following the mild exothermic reaction the ethyl acetate layer was removed, dried (MgSO4), and evaporated. Crystallisation of the residue from cyclohexane gave the product (6.6 g) as colourless needles.